Cas no 477710-23-9 (Ethyl 1-(7-chloro-4-quinolinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(7-chloro-4-quinolinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 477710-23-9
• CID: 4652157
• Update Time: 2025-09-27

Ethyl 1-(7-chloro-4-quinolinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-(7-CHLORO-4-QUINOLINYL)-3,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLATE
• 1H-Pyrazole-4-carboxylic acid, 1-(7-chloro-4-quinolinyl)-3,5-dimethyl-, ethyl ester
• Ethyl 1-(7-chloro-4-quinolinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate

Additional information on Ethyl 1-(7-chloro-4-quinolinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate

Research Brief on Ethyl 1-(7-chloro-4-quinolinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate (CAS: 477710-23-9)

Ethyl 1-(7-chloro-4-quinolinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate (CAS: 477710-23-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activity, and potential as a lead compound for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound belongs to the quinoline and pyrazole derivative families, which are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent research has explored its mechanism of action, particularly its interaction with specific biological targets. For instance, studies have demonstrated its inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its structural analogs have shown promise in targeting specific cancer cell lines, warranting further investigation.

One of the key areas of interest is the compound's synthesis and optimization. Recent publications have detailed novel synthetic routes to improve yield and purity, as well as modifications to enhance its pharmacokinetic properties. For example, researchers have reported the use of microwave-assisted synthesis to reduce reaction times and increase efficiency. These advancements are critical for scaling up production and facilitating preclinical studies.

In vitro and in vivo studies have provided preliminary evidence of the compound's efficacy and safety profile. For instance, a 2023 study published in the Journal of Medicinal Chemistry evaluated its cytotoxicity and selectivity against various cancer cell lines, revealing promising results with minimal off-target effects. Another study highlighted its potential as an antimalarial agent, given its structural similarity to known antimalarial drugs like chloroquine. These findings underscore the compound's versatility and potential for repurposing in multiple therapeutic areas.

Despite these encouraging results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound's development. Future studies should focus on structure-activity relationship (SAR) analyses to identify the most promising derivatives and optimize their therapeutic potential.

In conclusion, Ethyl 1-(7-chloro-4-quinolinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate (CAS: 477710-23-9) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological properties and recent advancements in synthesis and biological evaluation highlight its potential as a valuable lead compound. Continued research and collaboration will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its development.